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Compound of Interest

Compound Name: Mat2A-IN-7

Cat. No.: B12403751 Get Quote

Essential Safety and Handling Guide for Mat2A-
IN-7
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Mat2A-IN-7, a potent inhibitor of Methionine

Adenosyltransferase 2A (MAT2A). The following procedural guidance is designed to ensure

safe operational handling and disposal of this compound in a laboratory setting.

Chemical and Physical Properties
While specific quantitative data for Mat2A-IN-7 is not publicly available, the following table

summarizes general properties based on information for similar small molecule inhibitors used

in research.
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Property Data

Physical State Solid

Appearance Crystalline powder

Solubility Soluble in DMSO

Storage Temperature -20°C for 1 year, -80°C for 2 years[1]

Molecular Weight Not specified

CAS Number 2756458-77-0[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Mat2A-IN-7 is a bioactive compound that requires careful handling to avoid potential exposure.

Based on the safety data sheet for a similar compound, MAT2A inhibitor 4, the primary hazards

include acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract irritation.[3]

Therefore, a comprehensive approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specific Recommendations

Eye/Face Protection
Wear chemical safety goggles with side-shields

or a face shield.[3][4]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).[3][4][5][6] Regularly inspect

gloves for degradation and replace them as

needed.

Skin and Body Protection

Wear a lab coat, and consider additional

protective clothing such as coveralls or an

apron, especially when handling larger

quantities or during potential splash situations.

[3][4][6] Ensure footwear fully covers the feet.[5]

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood.[3] If dust or aerosols may

be generated, a suitable respirator should be

worn.[3]

Operational Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Mat2A-IN-7 and ensuring

the safety of laboratory personnel.

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace within a certified chemical fume hood.

Weighing and Reconstitution: When weighing the solid compound, do so carefully to avoid

generating dust. For reconstitution, add the solvent slowly to the vial containing the

compound.

Use in Experiments: When using the dissolved compound, handle it as a potentially

hazardous chemical solution. Avoid direct contact and aerosol generation.
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Post-Handling: After use, thoroughly clean the work area. Decontaminate surfaces and

equipment by scrubbing with an appropriate solvent like alcohol.[3]

Storage Plan:

Short-term: Store the solid compound and solutions at -20°C for up to one month.[7]

Long-term: For storage up to two years, maintain the compound at -80°C.[1]

General Storage Conditions: Keep the container tightly sealed in a dry and well-ventilated

place.[8]

Spill Management and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Spill Response Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Contain: For liquid spills, absorb the material with an inert absorbent material (e.g.,

diatomite, universal binders).[3] For solid spills, carefully sweep up the material, avoiding

dust generation.

Clean: Decontaminate the spill area and any affected equipment by scrubbing with alcohol.

[3]

Dispose: Collect all contaminated materials in a sealed container for proper disposal.

Disposal Plan:

Dispose of Mat2A-IN-7 and any contaminated materials in accordance with all applicable

federal, state, and local regulations for chemical waste.[8] Do not dispose of it down the drain

or into public sewer systems.[8]
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MAT2A Signaling Pathway and Experimental
Workflow
Mat2A-IN-7 is a potent inhibitor of MAT2A, an enzyme that catalyzes the synthesis of S-

adenosylmethionine (SAM).[9] SAM is a crucial methyl donor for various cellular processes,

including histone and protein methylation. In certain cancers with a deletion of the MTAP gene,

cancer cells become more vulnerable to the inhibition of MAT2A.[10]
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Caption: Simplified signaling pathway of MAT2A and the inhibitory action of Mat2A-IN-7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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